Cas no 139561-95-8 (1,3-Benzenediol,2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis-)

• Product Name: 1,3-Benzenediol,2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis-
• CAS No: 139561-95-8
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 837533
• PubChem ID: 102004411
• Update Time: 2025-07-17

1,3-Benzenediol,2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis-
• 1,3-Benzenediol, 2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis-
• 1,3-Benzenediol,2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis-
• 2-[(1R,6S)-6-(2-Hydroxy-2-propanyl)-3-methyl-2-cyclohexen-1-yl]-5 -pentyl-1,3-benzenediol
• EPICANNABIDIOL HYDRATE
• cis-2-[6-(1-Hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-1,3-benzenediol
• [ "" ]
• AKOS032962457
• 1,3-Benzenediol, 2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis-
• 2-[(1R,6S)-6-(2-hydroxypropan-2-yl)-3-methylcyclohex-2-en-1-yl]-5-pentylbenzene-1,3-diol
• FS-10328
• 139561-95-8

• Inchi： 1S/C21H32O3/c1-5-6-7-8-15-12-18(22)20(19(23)13-15)16-11-14(2)9-10-17(16)21(3,4)24/h11-13,16-17,22-24H,5-10H2,1-4H3/t16-,17+/m1/s1
• InChI Key： FTDORWGKHUOHKJ-SJORKVTESA-N
• SMILES： OC(C)(C)[C@H]1CCC(C)=C[C@H]1C1C(=CC(CCCCC)=CC=1O)O

Computed Properties

• Exact Mass: 332.23500
• Monoisotopic Mass: 332.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.1±0.1 g/cm3
• Boiling Point: 488.5±34.0 °C at 760 mmHg
• Flash Point: 217.1±20.3 °C
• PSA: 60.69000
• LogP: 5.04130
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1,3-Benzenediol,2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,3-Benzenediol,2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis-

Professional Introduction to Compound with CAS No. 139561-95-8 and Product Name: 1,3-Benzenediol,2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis*

1,3-Benzenediol,2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis*, identified by the Chemical Abstracts Service Number (CAS No. 139561-95-8), is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit structural features derived from both aromatic and cyclic hydrocarbon systems, making it a subject of interest for researchers exploring novel synthetic pathways and pharmacological applications.

The molecular structure of this compound is characterized by the presence of a benzene diol core, which is functionalized with a pentyl side chain at the 5-position and an allylic cyclohexene moiety at the 2-position. The cis configuration indicates a specific spatial arrangement of the substituents around the double bond in the cyclohexene ring, which can influence its chemical reactivity and biological activity. The presence of a tert-butyl group (indicated by the 1-hydroxy-1-methylethyl moiety) further enhances the complexity of this molecule, offering multiple sites for functionalization and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate both aromatic and cyclic structural motifs. The benzene diol scaffold is particularly noteworthy due to its presence in several biologically active molecules, including certain antioxidants and anti-inflammatory agents. The cis-cyclohexenyl substituent adds another layer of structural complexity, which can modulate the compound's solubility, metabolic stability, and binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The pentyl side chain provides a hydrophobic anchor that can enhance membrane permeability, while the benzene diol core offers opportunities for hydrogen bonding interactions with biological targets. These features make it an attractive candidate for further derivatization and optimization in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that this compound may exhibit properties similar to those of known antioxidants and anti-inflammatory agents. The cis configuration of the cyclohexene ring is particularly interesting, as it may influence the compound's ability to interact with specific enzymes or receptors involved in inflammatory pathways.

The synthesis of this compound presents several challenges due to its complex architecture. Traditional synthetic routes often require multi-step processes involving careful control of reaction conditions to achieve high yields and purity. However, recent developments in catalytic chemistry have provided new opportunities for more efficient synthetic strategies. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the benzene diol core and introduce the cyclohexene substituent in a single step.

Another area of interest is the potential use of this compound as a chiral auxiliary in asymmetric synthesis. The cis-cyclohexenyl group can serve as a stereocenter that directs subsequent reactions in a predictable manner, enabling the synthesis of enantiomerically pure compounds. This approach has been successfully applied in several pharmaceutical syntheses where stereochemical control is critical for biological activity.

The pharmaceutical industry has increasingly recognized the importance of natural product-inspired molecules in drug discovery. Compounds derived from plant or microbial sources often exhibit unique structural features that make them valuable starting points for drug development. This compound shares some structural similarities with certain natural products known for their bioactivity, suggesting that it may have untapped therapeutic potential.

Future research directions may focus on exploring the pharmacological properties of this compound through both in vitro and in vivo studies. Initial experiments could involve testing its efficacy as an antioxidant or anti-inflammatory agent using cell-based assays. Further studies could then investigate its interactions with specific enzymes or receptors relevant to human health and disease.

The development of novel synthetic methodologies is also crucial for advancing research in this area. Techniques such as flow chemistry and continuous manufacturing could offer advantages over traditional batch processes by improving scalability and reducing waste generation. These innovations may help streamline the production of complex molecules like this one, making them more accessible for further study.

In conclusion,1,3-Benzenediol,2-[6-(1-hydroxy-1-methylethyl)-3-methyl-2-cyclohexen-1-yl]-5-pentyl-, cis* represents a promising candidate for further exploration in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features offer opportunities for diverse applications ranging from drug discovery to catalytic chemistry. As research continues to uncover new synthetic strategies and pharmacological insights,CAS No 139561-95-8* will undoubtedly remain a subject of interest for researchers seeking innovative solutions to complex chemical challenges.